Cas no 89818-37-1 (3-chloro-4-methoxybenzene-1-thiol)

• Product Name: 3-chloro-4-methoxybenzene-1-thiol
• CAS No: 89818-37-1
• MF: C₇H₇ClOS
• MW: 174.647879838943
• MDL: MFCD00068902
• CID: 588169
• PubChem ID: 13238012
• Update Time: 2025-06-09

3-chloro-4-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-chloro-4-methoxy-
• 3-chloro-4-methoxybenzenethiol
• 3-chloro-4-methoxybenzene-1-thiol
• 89818-37-1
• 3-Chloro-4-methoxythiophenol
• CS-0238607
• EN300-1981986
• SCHEMBL2093083
• ITMCBTAXLFTDPQ-UHFFFAOYSA-N
• DTXSID50531036

• MDL： MFCD00068902
• Inchi： 1S/C7H7ClOS/c1-9-7-3-2-5(10)4-6(7)8/h2-4,10H,1H3
• InChI Key： ITMCBTAXLFTDPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC)S

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-chloro-4-methoxybenzene-1-thiol

Benzenethiol, 3-chloro-4-methoxy (CAS No: 89818-37-1)

Benzenethiol, 3-chloro-4-methoxy (CAS No: 89818-37-1) is a compound of significant interest in various fields of chemistry and materials science. This compound, also referred to as 3-chloro-4-methoxybenzenethiol, is characterized by its unique structure and functional groups, making it a valuable material for research and applications in areas such as electronics, sensors, and catalysis.

The molecular structure of Benzenethiol, 3-chloro-4-methoxy consists of a benzene ring with a thiol (-SH) group at the para position relative to a methoxy (-OCH₃) group and a chlorine atom at the meta position. This arrangement imparts specific electronic properties to the molecule, which are crucial for its applications. The presence of the thiol group allows for strong bonding interactions, while the methoxy and chlorine substituents influence the compound's reactivity and stability.

Recent studies have highlighted the potential of Benzenethiol, 3-chloro-4-methoxy in the development of advanced materials. For instance, researchers have explored its use in creating self-assembled monolayers (SAMs) on gold surfaces. These SAMs exhibit excellent adhesion properties and can serve as platforms for fabricating sensors with high sensitivity. The incorporation of the thiol group facilitates the formation of stable SAMs, while the methoxy and chlorine substituents contribute to the overall chemical stability and functionality of the material.

In addition to its role in materials science, Benzenethiol, 3-chloro-4-methoxy has shown promise in catalytic applications. Its ability to act as a ligand in metal complexes has been investigated for use in catalytic processes such as hydrogenation and oxidation reactions. The compound's electronic properties make it an effective ligand for stabilizing metal nanoparticles, which are essential for efficient catalytic activity.

The synthesis of Benzenethiol, 3-chloro-4-methoxy involves a multi-step process that typically includes nucleophilic substitution reactions and aromatic substitution chemistry. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

From an environmental perspective, understanding the degradation pathways of Benzenethiol, 3-chloro-4-methoxy is critical for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes degradation into less complex molecules. These findings are essential for developing strategies to minimize environmental contamination during its production and use.

In conclusion, Benzenethiol, 3-chloro-4-methoxy (CAS No: 89818-37-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in materials science, catalysis, and environmental chemistry. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial processes.